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Technical Support Center: Use-Wear Analysis on
Coarse-Grained Materials
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers and scientists engaged in the use-wear analysis of coarse-grained

lithic materials such as quartzite, basalt, and various sandstones. The inherent challenges of

these materials require specialized methodologies to achieve accurate and reproducible

results.

Frequently Asked Questions (FAQs)
Q1: Why is use-wear analysis on coarse-grained materials inherently more difficult than on

fine-grained materials like flint?

A1: The primary challenge lies in the material's microtopography. Coarse-grained rocks, such

as quartzite and basalt, have large, irregular crystalline structures and granular surfaces.[1][2]

This natural roughness can mask or mimic the subtle traces of use, such as polishes and

striations, that are more clearly visible on the smooth, homogenous surfaces of fine-grained

materials like flint or chert.[3] Distinguishing wear from the natural surface texture requires

specific analytical approaches.

Q2: What are the fundamental differences in how use-wear forms on coarse- vs. fine-grained

tools?
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A2: On fine-grained materials, wear often manifests as distinctive, well-developed polishes with

clear textural changes. On coarse-grained materials, wear is more complex. It involves the

gradual leveling, smoothing, or fracturing of individual grains and the matrix that binds them.[1]

[4] Polish may appear discontinuous or restricted to the highest points of the tool's surface,

making its identification and interpretation more challenging.[4]

Q3: How crucial are replicative experiments for this type of analysis?

A3: Replicative experiments are indispensable.[5][6] Given the variability in raw materials and

the subtlety of wear traces, creating a comparative collection of wear patterns through

controlled experiments is the most reliable way to interpret archaeological findings.[2][7][8]

These experiments should ideally use the same raw material as the artifacts being studied and

replicate various tasks (e.g., butchery, woodworking, hide processing) to understand how

different activities produce distinct wear patterns.[9][10][11]

Q4: What are the best strategies for distinguishing use-wear from post-depositional surface

modifications (PDSM)?

A4: Differentiating use-wear from PDSM is a critical challenge. Key strategies include:

Pattern Distribution: Use-wear is typically localized to functional edges and surfaces and

often shows a directional pattern related to tool use. PDSM, such as from trampling or

sediment abrasion, tends to be more randomly distributed across the artifact.[12]

Trace Morphology: Use-wear polishes and striations often have characteristic features

related to the worked material. Post-depositional alterations may appear as a generic, bright

polish or randomly oriented scratches.[12]

Experimental Control: Conducting taphonomic experiments that simulate burial and other

post-depositional processes can help create a reference for identifying PDSM on

archaeological tools.[12]

Microscopic Scale: Analysis at multiple scales of magnification can help differentiate the

systematic, patterned nature of use-wear from the often chaotic or uniform nature of PDSM.

[12]
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Troubleshooting Guide
Q1: I am having trouble identifying any clear polish on my experimental quartzite tool. What

could be the issue?

A1: This is a common problem due to the material's structure.

Insufficient Duration of Use: Wear on durable materials like quartzite develops slowly. The

duration of your experiment may be too short. Sequential experiments, where the tool

surface is documented at fixed intervals (e.g., every 20-30 minutes of use), can help monitor

the slow progression of wear formation.[7][13][14]

Incorrect Magnification/Lighting: Standard bright-field microscopy may not be sufficient. Try

using techniques like Differential Interference Contrast (DIC) or scanning electron

microscopy (SEM), which enhance topographic features and are better suited for highly

reflective surfaces.[4][15]

Focus on Grain Topography: Instead of looking for a continuous, glossy polish like on flint,

focus on changes to the individual quartz grains. Look for leveled or flattened grains, edge

rounding, and micro-pitting on the highest parts of the surface.[1][16]

Q2: The surface of my basalt artifact is highly reflective, causing glare and making microscopic

observation difficult. How can I resolve this?

A2: High reflectivity can obscure details. Consider the following solutions:

Use of Resin Casts: Creating a high-resolution cast of the tool's surface using

polyvinylsiloxane or other molding compounds produces a non-reflective replica.[15] This

replica can then be examined under a microscope without glare. This method is particularly

useful for large or irregularly shaped tools.[1]

Microscopy Technique: Employ a Scanning Electron Microscope (SEM). SEM analysis

provides excellent depth of field and is not hampered by the reflectivity of the surface,

making it ideal for coarse-grained materials.[4][10]

Lighting Adjustments: If using an optical microscope, experiment with different lighting

techniques, such as oblique or diffused light, to minimize direct reflections.
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Q3: My quantitative surface texture analysis using a confocal microscope is yielding

inconsistent or "noisy" data. What are the likely causes and solutions?

A3: Quantitative analysis requires careful preparation and processing.

Inadequate Cleaning: Microscopic residues or modern contaminants can significantly alter

surface texture measurements. Ensure a rigorous cleaning protocol is followed, which may

involve sonication in distilled water or mild chemical solutions. However, be aware that

aggressive cleaning can also alter the surface.[17]

Incorrect Filtering: The raw 3D data from a confocal microscope needs to be processed to

separate surface texture from form and waviness. Ensure you are applying appropriate filters

(e.g., Gaussian filter) and using standardized ISO 25178 parameters for your analysis.[13]

[18]

Sampling Area: The area selected for measurement must be representative of the use-wear.

Avoid areas with significant post-depositional damage or natural surface irregularities that

are not related to use. Multiple measurements from different areas of the used zone can

improve reliability.

Q4: I am unsure which microscopy technique is the most appropriate for my coarse-grained

assemblage. What are the pros and cons of the main options?

A4: A multi-scale approach combining different techniques is often the most robust method.[9]

[10][11]
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Microscopy
Technique

Pros Cons Best For

Stereomicroscopy

(Low Power)

Excellent for initial

assessment,

identifying edge

damage, and

observing the overall

distribution of wear.[5]

[19]

Limited magnification;

cannot resolve fine

polishes or striations.

Initial screening,

macro-trace analysis,

identifying used areas.

Optical Light

Microscopy (High

Power)

Widely available; can

identify polishes and

striations with proper

lighting (e.g., DIC).[15]

[20]

Can be limited by

surface reflectivity and

irregular topography.

[4]

Observing polish

development, striation

directionality.

Scanning Electron

Microscopy (SEM)

High magnification

and great depth of

field; overcomes

issues of reflectivity;

excellent for detailed

topographic analysis.

[4][12]

Less accessible;

requires coating the

sample (if not using

environmental SEM),

which is a destructive

process.

Detailed analysis of

grain modification,

micro-pitting, and

complex wear

patterns.

Confocal Microscopy

(LSCM)

Enables non-

destructive 3D surface

reconstruction and

quantitative analysis

of surface texture and

roughness.[13][18][21]

Can be sensitive to

surface contaminants

and requires complex

data processing.

Objective, quantitative

characterization of

wear; distinguishing

between worked

materials based on

texture parameters.

[18][21]

Experimental Protocols
Protocol 1: General Workflow for Replicative Use-Wear
Experiments
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This protocol outlines the key steps for conducting a replicative experiment to create a

comparative collection for use-wear analysis on coarse-grained tools.

Raw Material Characterization:

Source the exact same raw material as the archaeological artifacts.

Characterize the material's properties (e.g., grain size, mineral composition) using

techniques like petrographic analysis or SEM-EDS.[9][10][11]

Tool Replication and Pre-Use Documentation:

Knap or grind replica tools that are morphologically similar to the archaeological examples.

Thoroughly clean all replicas.

Document the surface of the unused tool edge at multiple magnifications

(stereomicroscope, SEM, confocal) to establish a baseline.[1]

Controlled Use-Action:

Define the experimental parameters: worked material (e.g., fresh wood, dry bone, hide),

action (e.g., scraping, cutting), duration, and tool prehension (hand-held or hafted).[7][13]

Conduct the experiment for a set duration (e.g., 30 minutes).

Sequential Documentation (Optional but Recommended):

For monitoring wear development, stop the experiment at fixed intervals (e.g., every 30

minutes).

At each interval, clean the tool and re-document the exact same spot on the working edge

using high-precision microscopy.[7][14]

Final Cleaning and Analysis:

After the final duration, perform a thorough cleaning of the tool to remove all residues.
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Conduct a full multi-scale microscopic analysis of the wear traces.

Compare the resulting wear patterns to the pre-use documentation and to the

archaeological artifacts.

Protocol 2: Creating and Analyzing Resin Casts
This protocol is for creating non-reflective replicas of tool surfaces, ideal for overcoming issues

of reflectivity and for documenting large tools.[15]

Surface Cleaning: Thoroughly clean the artifact surface to be molded to ensure no debris is

trapped in the cast.

Molding:

Apply a high-resolution polyvinylsiloxane dental molding compound to the area of interest.

This material captures fine surface details without damaging the artifact.

Allow the mold to cure completely as per the manufacturer's instructions.

Carefully peel the flexible negative mold from the artifact surface.

Casting:

Prepare a low-viscosity epoxy resin.

Place the negative mold on a level surface with the impression facing up.

Pour the epoxy resin into the mold, ensuring no air bubbles are trapped. A vacuum

chamber can aid in this process.

Allow the resin to fully cure.

Analysis:

Separate the positive resin cast from the mold.

The cast can now be mounted and examined under any optical or scanning electron

microscope without the need for conductive coating and without the original artifact's
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reflectivity.

Visualizations
Experimental and Analytical Workflow
The following diagram illustrates a comprehensive workflow for the use-wear analysis of

coarse-grained stone tools, from initial selection to final interpretation.
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Phase 1: Preparation & Replication

Phase 2: Experimentation

Phase 3: Microscopic Analysis

Phase 4: Interpretation

Artifact Selection & Raw
Material Characterization

Tool Replication
(Experimental Sample)

Baseline Documentation
(Unused Surface)

Controlled Use-Experiment
(e.g., Woodworking, Butchery)

Sequential Cleaning &
Documentation (Optional)

Final Cleaning Protocol

Multi-Scale Microscopic Analysis
(Stereo, Optical, SEM, Confocal)

Quantitative Data Extraction
(e.g., Surface Texture)

Comparison of Archaeological &
Experimental Traces

Functional Interpretation
(Action & Worked Material)

Click to download full resolution via product page

Caption: A typical workflow for use-wear analysis on coarse-grained tools.
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Troubleshooting Microscopy Observations
This decision tree provides a logical path for troubleshooting common issues encountered

during the microscopic observation of coarse-grained materials.
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Solution:
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Yes

Poor Resolution /
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No

Solution:
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- Switch to SEM/Confocal
- Check Cleaning Protocol

Yes

Inconsistent
Quantitative Data?

No

Solution:
- Review Cleaning Protocol
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Observation Successful

No
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Caption: A decision tree for troubleshooting common microscopy issues.
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Factors Influencing Use-Wear Formation
This diagram illustrates the logical relationship between raw material properties, tool use

parameters, and the resulting microscopic and macroscopic wear traces.

Raw Material Properties Tool Use Parameters

Observable Use-Wear Traces

Grain Size
(Coarse vs. Fine)

Microwear Polish
(Grain Leveling, Smoothing) Striations Edge Rounding Micro-scarring

Hardness & Durability Natural Surface
Topography

Contact Material
(Wood, Bone, Hide, etc.)

Motion
(Scraping, Cutting, etc.) Duration & Force

Click to download full resolution via product page

Caption: Factors influencing the formation of use-wear on stone tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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